Cas no 2034393-80-9 (N-benzyl-4-(thiophen-3-ylmethyl)-1,3-thiazol-2-amine:hydrochloride)

• Product Name: N-benzyl-4-(thiophen-3-ylmethyl)-1,3-thiazol-2-amine:hydrochloride
• CAS No: 2034393-80-9
• MF: C₁₅H₁₅ClN₂S₂
• MW: 322.875999689102
• CID: 5378593
• Update Time: 2025-05-25

N-benzyl-4-(thiophen-3-ylmethyl)-1,3-thiazol-2-amine:hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-benzyl-4-(thiophen-3-ylmethyl)-1,3-thiazol-2-amine:hydrochloride

• Inchi： 1S/C15H14N2S2.ClH/c1-2-4-12(5-3-1)9-16-15-17-14(11-19-15)8-13-6-7-18-10-13;/h1-7,10-11H,8-9H2,(H,16,17);1H
• InChI Key： WRPUKXRVGGTWCG-UHFFFAOYSA-N
• SMILES： S1C=C(CC2C=CSC=2)N=C1NCC1=CC=CC=C1.[H]Cl

Additional information on N-benzyl-4-(thiophen-3-ylmethyl)-1,3-thiazol-2-amine:hydrochloride

Professional Introduction to N-benzyl-4-(thiophen-3-ylmethyl)-1,3-thiazol-2-amine:hydrochloride (CAS No. 2034393-80-9)

N-benzyl-4-(thiophen-3-ylmethyl)-1,3-thiazol-2-amine:hydrochloride, a compound with the CAS number 2034393-80-9, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the thiazole derivatives, a class of heterocyclic compounds that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications.

The molecular structure of N-benzyl-4-(thiophen-3-ylmethyl)-1,3-thiazol-2-amine:hydrochloride incorporates several key functional groups that contribute to its unique chemical properties and biological interactions. The presence of a benzyl group at the 4-position and a thiophen-3-ylmethyl group at the 4-position of the thiazole ring enhances its binding affinity and specificity towards various biological targets. This structural configuration has been strategically designed to modulate specific enzymatic pathways and cellular processes, making it a promising candidate for drug development.

In recent years, there has been a growing interest in thiazole derivatives due to their broad spectrum of biological activities. These compounds have been reported to exhibit antimicrobial, anti-inflammatory, antiviral, and anticancer properties. Among these, N-benzyl-4-(thiophen-3-ylmethyl)-1,3-thiazol-2-amine:hydrochloride has shown particular promise in preclinical studies as an inhibitor of certain kinases and other enzymes involved in cancer progression.

One of the most compelling aspects of this compound is its potential application in targeted therapy for various types of cancer. Research has demonstrated that thiazole derivatives can selectively inhibit the activity of specific kinases that are overexpressed in tumor cells. By binding to these kinases, N-benzyl-4-(thiophen-3-ylmethyl)-1,3-thiazol-2-amine:hydrochloride can disrupt signaling pathways that promote cell proliferation and survival, thereby inducing apoptosis or inhibiting tumor growth.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, which is crucial for formulation development and administration. This improved solubility allows for more efficient delivery to target tissues and organs, thereby increasing the compound's bioavailability and therapeutic efficacy.

Recent advancements in computational chemistry and molecular modeling have further elucidated the mechanism of action of N-benzyl-4-(thiophen-3-ylmethyl)-1,3-thiazol-2-amine:hydrochloride. These studies have revealed that the compound interacts with specific residues on the target enzymes through hydrogen bonding and hydrophobic interactions. This detailed understanding of the molecular interactions has paved the way for structure-based drug design approaches, enabling researchers to optimize the compound's potency and selectivity.

In addition to its potential in oncology, N-benzyl-4-(thiophen-3-ylmethyl)-1,3-thiazol-2-amine:hydrochloride has shown promise in treating inflammatory diseases. Thiazole derivatives have been known to modulate inflammatory responses by inhibiting key pro-inflammatory cytokines and enzymes. The unique structural features of this compound allow it to interact with inflammatory pathways without causing significant side effects.

The synthesis of N-benzyl-4-(thiophen-3-ylmethyl)-1,3-thiazol-2-am ine:hydrochlor ide involves a multi-step process that requires careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex molecular framework efficiently. These synthetic strategies not only enhance the scalability of production but also improve the overall quality of the final product.

Evaluation of the pharmacokinetic properties of this compound has revealed favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These characteristics are essential for determining appropriate dosing regimens and minimizing potential drug-drug interactions. Preclinical toxicology studies have also demonstrated that N-benzyl -4-(thiophen -3 -y lmeth yl ) -1 , 3 -th i az ol -2 -am ine : hydroch lor ide is well-tolerated at therapeutic doses, suggesting its potential for safe clinical use.

The development pipeline for this compound is currently undergoing rigorous testing in clinical trials to assess its efficacy and safety in human subjects. Early-phase trials have shown encouraging results, indicating that it may be a viable therapeutic option for patients with certain types of cancer and inflammatory disorders. The ongoing research efforts are focused on refining dosing strategies and identifying patient populations who are most likely to benefit from this novel compound.

In conclusion, N-benzyl -4-(thiophen -3 -y lmeth yl ) -1 , 3 -th i az ol -2 -am ine : hydroch lor ide (CAS No. 2034393 -80 -9) represents a significant advancement in pharmaceutical chemistry with broad therapeutic implications. Its unique structural features, favorable pharmacokinetic properties, and promising preclinical results make it a compelling candidate for further development into a new generation therapeutic agent.